Cas no 2167949-27-9 (3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile
• CAS No: 2167949-27-9
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 6003650
• PubChem ID: 165506787
• Update Time: 2025-06-16

3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile
• EN300-1269280
• 2167949-27-9

• Inchi： 1S/C8H9N3OS/c1-2-5-7(10)13-8(11-5)6(12)3-4-9/h2-3,10H2,1H3
• InChI Key： MTUDNDOLVVOTEP-UHFFFAOYSA-N
• SMILES： S1C(C(CC#N)=O)=NC(=C1N)CC

Computed Properties

• Exact Mass: 195.04663309g/mol
• Monoisotopic Mass: 195.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile (CAS No. 2167949-27-9)

3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile (CAS No. 2167949-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiazole-derived molecule features an amino group, an ethyl substituent, and a cyano functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound's molecular structure combines a thiazole ring with a β-ketonitrile moiety, which is rare in natural products but highly valuable in synthetic chemistry. Its CAS number 2167949-27-9 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry, 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile has been explored as a building block for sustainable synthesis. Its nitrile group offers reactivity for click chemistry, a trending topic in drug design and material science. This aligns with the industry's shift toward eco-friendly processes, a hot topic in SEO searches like "sustainable chemical intermediates" or "green synthesis of heterocycles."

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity and stability data are often sought after in research forums, reflecting user queries like "how to analyze thiazole derivatives" or "storage conditions for CAS 2167949-27-9." These details are vital for ensuring reproducibility in academic and industrial labs.

From a commercial perspective, 3-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-oxopropanenitrile is available through specialized suppliers catering to pharmaceutical R&D. Its pricing and scalability are frequent discussion points, mirroring search trends such as "bulk suppliers of thiazole nitriles." The compound's patent landscape is also dynamic, with recent filings highlighting its utility in cancer therapy and metabolic disorders.

In summary, CAS No. 2167949-27-9 represents a promising scaffold in modern chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry underscores its relevance. As researchers continue to explore its potential, this compound is poised to remain a focal point in medicinal chemistry and beyond.